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Compound of Interest

Compound Name:
3-ethynyl-3,4-dihydro-2H-1-

benzopyran

Cat. No.: B13518662

Get Quote

In the landscape of modern drug discovery and materials science, the benzopyran scaffold

stands out as a "privileged structure." Its fused benzene and pyran ring system is a core

component in a vast array of biologically active natural products and synthetic compounds,

from anticoagulants to potassium channel activators.[1][2] The inherent versatility of this

scaffold allows for fine-tuning of its physicochemical and pharmacological properties through

substitution.

Among the most impactful functional groups for this purpose is the ethynyl group (–C≡CH). The

introduction of this small, rigid, and electron-rich moiety can profoundly influence a molecule's

potency, selectivity, metabolic stability, and target-binding interactions.[3] Its linear geometry

and ability to act as a hydrogen bond donor or participate in π-stacking make it a valuable tool

for medicinal chemists.[3]

This guide provides a comprehensive, in-depth analysis of the systematic International Union

of Pure and Applied Chemistry (IUPAC) nomenclature for benzopyrans substituted with one or

more ethynyl groups. We will deconstruct the naming process, from the fundamental rules

governing the parent heterocycle to the integration of substituents. This document is intended
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for researchers, scientists, and drug development professionals who require a precise and

unambiguous system for identifying and communicating these important chemical entities.

Part 1: The Benzopyran Core - Foundational
Nomenclature
A benzopyran is a bicyclic heterocyclic organic compound resulting from the fusion of a

benzene ring to a pyran ring.[1][4] Understanding its basic structure and the corresponding

nomenclature rules is the first critical step.

Isomers and Numbering
The fusion of the benzene and pyran rings can occur in two distinct ways, leading to two

primary isomers:

1-Benzopyran (Chromene): The oxygen atom is in position 1. This is the most common and

biologically significant isomer. The trivial name "chromene" is widely accepted and used in

IUPAC nomenclature.[1][5]

2-Benzopyran (Isochromene): The oxygen atom is in position 2.

The numbering of the ring system is fixed and follows a specific pattern, starting from the atom

next to the fusion point in the heterocyclic ring and proceeding around the bicyclic system. It is

crucial to note that the fusion carbons (e.g., 4a, 8a for 1-benzopyran) are included in the

numbering sequence.

Indicated Hydrogen (H)
Since the pyran ring in benzopyran is not aromatic, it contains one sp³-hybridized carbon atom.

The position of this saturated carbon must be specified to define the isomer unambiguously.

This is achieved using the "indicated hydrogen" notation, where an italicized capital H is

preceded by the locant of the saturated atom.[1][6]

For 1-benzopyran (chromene), the two common forms are:

2H-1-Benzopyran (or 2H-Chromene)
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4H-1-Benzopyran (or 4H-Chromene)

For 2-benzopyran (isochromene), the common form is:

1H-2-Benzopyran (or 1H-Isochromene)

The diagram below illustrates the structures and official IUPAC numbering for these parent

heterocycles.
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Start with Chemical Structure

1. Identify Parent:
1-Benzopyran or 2-Benzopyran?

2. Specify Indicated Hydrogen:
2H-, 4H-, 1H- etc.

3. Highest Priority Functional Group?
(e.g., -one, -oic acid)

Yes: Modify Parent Name Suffix
(e.g., benzopyran -> benzopyran-2-one)

Yes

No: Retain Parent Name

No

4. List All Substituents
(e.g., ethynyl, methyl, chloro)

5. Alphabetize Substituent Prefixes

6. Number Ring & Assign Locants

7. Assemble Full Name:
[Locant]-[Prefix]-[Parent]

Final IUPAC Name

Click to download full resolution via product page

Caption: Logical workflow for systematic IUPAC naming of substituted benzopyrans.
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Conclusion
The IUPAC nomenclature for ethynyl-substituted benzopyrans is a robust and logical system

designed for clarity and precision. By systematically identifying the parent heterocycle,

specifying its hydrogenation state, locating all substituents, and assembling the name

according to alphabetical priority, researchers can eliminate ambiguity. A thorough

understanding of these rules, along with an awareness of common synonyms like "chromene,"

is essential for accurate communication within the scientific community and is a cornerstone of

rigorous chemical research and development.

References
Ethynyl group - Grokipedia. Grokipedia.
Ethynyl group - Wikipedia. Wikipedia.
Naming and Indexing of Chemical Substances for Chemical AbstractsTM - CAS. Chemical
Abstracts Service.
NOMENCLATURE OF FUSED AND BRIDGED FUSED RING SYSTEMS - IUPAC.
International Union of Pure and Applied Chemistry.
Nomenclature of a Benzopyran (Chromene) as a Substituent of an Aldehyde. Chemistry
Stack Exchange.
IUPAC Rules.
Benzopyran – Knowledge and References. Taylor & Francis.
p-2 parent hydrides - Nomenclature of Organic Chemistry. IUPAC Recommendations and
Preferred Names 2013. Royal Society of Chemistry.
p-3 characteristic (functional) and substituent groups - Nomenclature of Organic Chemistry.
IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.
Nomenclature of Organic Compounds. Unacademy.
Confusion about Ethinyl estradiol IUPAC name. Chemistry Stack Exchange.
Structural formula of coumarin (2H-1-benzopyran-2-one) with atom numbering.
ResearchGate.
Benzopyrans. Fisher Scientific.
6 - Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names
2013. Royal Society of Chemistry.
Benzopyran | C9H8O | CID 9211 - PubChem. National Center for Biotechnology Information.
What is the numbering of substituted benzene derivatives according to IUPAC
nomenclature? Chemistry Stack Exchange.
6-Substituted benzopyrans as potassium channel activators: synthesis, vasodilator
properties, and multivariate analysis. PubMed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13518662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-one. CAS Common Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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